Cas no 1261452-48-5 (3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1261452-48-5
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4986831
• Update Time: 2025-05-20

3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C14H9F6NO2/c15-13(16,17)9-5-11(12(7-22)21-6-9)8-2-1-3-10(4-8)23-14(18,19)20/h1-6,22H,7H2
• InChI Key： FXTSRPGKKNGCQN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C(=C1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol

3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol: A Comprehensive Overview

The compound 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol, identified by the CAS number 1261452-48-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The molecule's structure incorporates a pyridine ring substituted with a trifluoromethoxy group at the 3-position of the phenyl ring and a trifluoromethyl group at the 5-position, along with a hydroxymethyl group at the 2-position. These substituents contribute to its distinctive chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and palladium-catalyzed cross-coupling reactions. The synthesis of 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol involves a multi-step process that highlights the importance of directing groups and regioselectivity in aromatic substitution reactions. Researchers have demonstrated that the presence of electron-withdrawing groups, such as trifluoromethoxy and trifluoromethyl, significantly influences the reactivity of the pyridine ring, making it amenable to further functionalization.

The compound's unique structure endows it with intriguing electronic properties, making it a promising candidate for applications in materials science. For instance, studies have shown that 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol exhibits exceptional stability under thermal and oxidative conditions, which is attributed to the electron-withdrawing effects of its substituents. This stability renders it suitable for use in high-performance polymers and advanced materials where durability is paramount.

In the pharmaceutical industry, this compound has garnered attention due to its potential as a lead molecule in drug discovery. Preclinical studies have indicated that it possesses modulatory effects on key biological pathways, including those involved in inflammation and cellular signaling. The trifluoromethyl group, in particular, has been shown to enhance bioavailability and pharmacokinetic properties, making it an attractive scaffold for developing novel therapeutic agents.

Moreover, the integration of fluorinated groups in this molecule aligns with the current trend in medicinal chemistry toward incorporating halogenated moieties to optimize drug-like properties. The trifluoromethoxy group not only imparts lipophilicity but also contributes to hydrogen bonding capabilities, which are critical for molecular recognition in biological systems.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol. Studies suggest that its fluorinated substituents may influence its persistence in natural ecosystems. However, further research is required to fully understand its environmental impact and develop strategies for sustainable synthesis and disposal.

In conclusion, 3-(3-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-methanol represents a fascinating example of modern organic synthesis and a versatile building block for diverse applications. Its unique structure, enhanced by electron-withdrawing substituents, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions across multiple scientific disciplines.